Cas no 73855-64-8 (5-(E)-1,3-Benzodioxol-5-ylmethylidene-2-(hydroxyamino)-1,3-thiazol-4(5H)-one)

• Product Name: 5-(E)-1,3-Benzodioxol-5-ylmethylidene-2-(hydroxyamino)-1,3-thiazol-4(5H)-one
• CAS No: 73855-64-8
• MF: C₁₁H₈N₂O₄S
• MW: 264.257221221924
• CID: 978574
• PubChem ID: 135436063
• Update Time: 2025-05-23

5-(E)-1,3-Benzodioxol-5-ylmethylidene-2-(hydroxyamino)-1,3-thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• (5-Piperonylidene)rhodanine-2-oxime
• 5-(E)-1,3-Benzodioxol-5-ylmethylidene-2-(hydroxyamino)-1,3-thiazol-4(5H)-one
• 2,4-Thiazolidinedione, 5-(1,3-benzodioxol-5-ylmethylene)-, 2-oxime
• 5-[(E)-1,3-benzodioxol-5-ylmethylidene]-2-(hydroxyamino)-1,3-thiazol-4(5H)-one
• 5-(1,3-benzodioxol-5-ylmethylidene)-2-hydroxyimino-1,3-thiazolidin-4-one
• 73855-64-8
• 5-(1,3-Benzodioxol-5-ylmethylene)-2-(hydroxyamino)-4(5H)-thiazolone
• 5-(1,3-benzodioxol-5-ylmethylidene)-2-(hydroxyamino)-1,3-thiazol-4-one
• NSC-220047
• 5-[(2H-1,3-benzodioxol-5-yl)methylidene]-2-(hydroxyimino)-1,3-thiazolidin-4-one
• Rhodanine, 5-piperonylidene-, 2-oxime
• G27PN7ECA8

• Inchi： 1S/C11H8N2O4S/c14-10-9(18-11(12-10)13-15)4-6-1-2-7-8(3-6)17-5-16-7/h1-4,15H,5H2,(H,12,13,14)
• InChI Key： PEVLJHABSBSAHS-UHFFFAOYSA-N
• SMILES： S1C(=NO)NC(C1=CC1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 264.02000
• Monoisotopic Mass: 264.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2.3
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.45000
• LogP: 1.69320

Additional information on 5-(E)-1,3-Benzodioxol-5-ylmethylidene-2-(hydroxyamino)-1,3-thiazol-4(5H)-one

Comprehensive Overview of 5-(E)-1,3-Benzodioxol-5-ylmethylidene-2-(hydroxyamino)-1,3-thiazol-4(5H)-one (CAS No. 73855-64-8)

5-(E)-1,3-Benzodioxol-5-ylmethylidene-2-(hydroxyamino)-1,3-thiazol-4(5H)-one (CAS No. 73855-64-8) is a structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule, characterized by its benzodioxole and thiazolone moieties, exhibits intriguing biological activities, making it a subject of ongoing research. The compound's E-configuration and hydroxyamino functional group further enhance its potential applications, particularly in targeting specific enzymatic pathways.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 5-(E)-1,3-Benzodioxol-5-ylmethylidene-2-(hydroxyamino)-1,3-thiazol-4(5H)-one due to their versatility in drug design. Researchers are particularly focused on its potential as a small-molecule inhibitor, with studies exploring its efficacy in modulating inflammatory responses and oxidative stress. These properties align with current trends in personalized medicine, where targeted therapies are increasingly prioritized.

The compound's CAS No. 73855-64-8 is frequently searched in academic databases and patent literature, reflecting its relevance in pharmacological research. Its benzodioxolylmethylidene scaffold is reminiscent of other bioactive molecules, such as safrole derivatives, which are known for their diverse biological effects. However, unlike some naturally occurring analogs, this synthetic derivative offers greater structural tunability, enabling researchers to optimize its pharmacokinetic profile.

One of the most discussed applications of 5-(E)-1,3-Benzodioxol-5-ylmethylidene-2-(hydroxyamino)-1,3-thiazol-4(5H)-one is its potential role in neuroprotection. With rising global concerns about neurodegenerative diseases, such as Alzheimer's and Parkinson's, this compound's ability to cross the blood-brain barrier and interact with key neuronal targets has sparked considerable interest. Preliminary studies suggest it may influence protein misfolding and mitochondrial dysfunction, two hallmarks of neurodegeneration.

From a synthetic chemistry perspective, the compound's thiazol-4(5H)-one core is a valuable building block for structure-activity relationship (SAR) studies. Its hydroxyamino group provides a handle for further derivatization, allowing chemists to explore modifications that could enhance bioavailability or target selectivity. This flexibility is critical in the development of next-generation therapeutics, where precision and efficacy are paramount.

Environmental and green chemistry considerations are also shaping research around CAS No. 73855-64-8. As the pharmaceutical industry moves toward sustainable synthesis, efforts are underway to develop eco-friendly routes for producing this compound. Innovations in catalytic methods and solvent-free reactions are being explored to minimize waste and energy consumption, aligning with the principles of green chemistry.

In summary, 5-(E)-1,3-Benzodioxol-5-ylmethylidene-2-(hydroxyamino)-1,3-thiazol-4(5H)-one (CAS No. 73855-64-8) represents a promising candidate for further investigation in multiple therapeutic areas. Its unique chemical structure, combined with its potential biological activities, positions it as a valuable tool for advancing both basic science and applied research. As studies continue to unravel its mechanisms of action, this compound may soon find its place in the arsenal of modern medicine.